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Compound of Interest

Compound Name: Lariciresinol 4'-O-glucoside

Cat. No.: B14851457

Get Quote

Executive Summary
Lariciresinol 4'-O-glucoside (CAS: 143663-00-7 / 107110-16-7) is a bioactive lignan

glycoside exhibiting significant antiviral and anti-inflammatory properties. It is a critical quality

marker for Isatis indigotica (Ban Lan Gen), a traditional medicinal herb used for respiratory viral

infections. Unlike its aglycone, lariciresinol, the glycosylated form exhibits enhanced water

solubility and metabolic stability, making it a prime candidate for pharmaceutical development

targeting Influenza A (H1N1, H3N2) and Hepatitis B virus (HBV).

This guide provides a technical deep-dive into its botanical distribution, biosynthetic origins,

and a validated protocol for its extraction and isolation, designed to support reproducible

experimental workflows.

Chemical Identity and Biosynthesis[1][2][3][4]
Chemical Name: Lariciresinol 4'-O-β-D-glucopyranoside Molecular Formula: C

H

O
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Molecular Weight: 522.54 g/mol Stereochemistry: The naturally occurring bioactive form in
Isatis is typically the (-)-enantiomer, specifically (-)-lariciresinol-4'-O-β-D-glucopyranoside.

Biosynthetic Pathway
The biosynthesis of lariciresinol 4'-O-glucoside follows the general phenylpropanoid pathway.

The critical divergence point occurs after the formation of coniferyl alcohol. Two coniferyl

alcohol molecules dimerize to form pinoresinol, which is sequentially reduced to lariciresinol.

The final step involves the regiospecific glycosylation at the C4' position, mediated by specific

UDP-dependent glycosyltransferases (UGTs). In Isatis indigotica, the enzyme IiUGT4 has been

identified as the dominant catalyst for this specific glycosylation.[1][2]
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Figure 1: Biosynthetic pathway of Lariciresinol 4'-O-glucoside. The final glycosylation step is

catalyzed by regiospecific UGTs, such as IiUGT4 in Isatis indigotica.

Natural Sources and Distribution[6]
While ubiquitous in the plant kingdom as a minor constituent, Lariciresinol 4'-O-glucoside
accumulates in pharmacologically relevant quantities in specific families, most notably

Brassicaceae and Symplocaceae.

Primary Botanical Sources
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Plant Species Family Part Used
Relative
Abundance

Notes

Isatis indigotica Brassicaceae
Roots (Radix

Isatidis)
High

Primary

commercial

source. Co-

occurs with

clemastanin B.

Symplocos

cochinchinensis
Symplocaceae Leaves & Stems Moderate

Isolated

alongside other

lignan

glycosides.[1][2]

[3][4][5]

Stellera

chamaejasme
Thymelaeaceae Roots Low-Moderate

Identified as a

bioactive

constituent in

root extracts.[6]

Sambucus

williamsii
Adoxaceae Stems/Branches Low

Known as "Jie

Gu Mu"; contains

various

lariciresinol

derivatives.

Osmanthus

asiaticus
Oleaceae Bark Low

Isolation yield

reported approx.

[7] 6.7 mg/kg

fresh bark.

Tissue-Specific Distribution
In Isatis indigotica, the distribution is highly tissue-specific. The compound is concentrated in

the secondary phloem and xylem of the root, serving as a chemical defense agent. Aerial parts

(leaves) typically contain lower concentrations or different glycosylation patterns.

Extraction and Isolation Protocol
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Objective: To isolate high-purity (>95%) Lariciresinol 4'-O-glucoside from Isatis indigotica

roots. Scale: Laboratory Preparative (1 kg starting material).

Workflow Overview
The isolation process utilizes the polarity of the glucoside moiety. A biphasic extraction followed

by macroporous resin enrichment is critical to remove bulk polysaccharides and non-polar

lipids before chromatographic separation.
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Figure 2: Step-by-step isolation workflow for Lariciresinol 4'-O-glucoside from plant roots.
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Detailed Methodology
Step 1: Extraction[6][3][4][7]

Material: 1.0 kg of air-dried Isatis indigotica roots, ground to a coarse powder.

Solvent: 70% Ethanol (aq).

Procedure: Reflux extraction, 3 times (2 hours each). Solvent-to-solid ratio 10:1 (v/w).

Concentration: Combine filtrates and evaporate under reduced pressure at 50°C to obtain a

crude residue.

Step 2: Liquid-Liquid Partitioning
Suspend the crude residue in 2.0 L of distilled water.

Partition sequentially with:

Petroleum Ether: Removes lipids/chlorophyll (Discard organic layer).

Ethyl Acetate: Removes aglycones and less polar phenolics (Discard organic layer).

n-Butanol:Collect this layer. The target glycoside partitions here due to the sugar moiety.

Evaporate the n-Butanol fraction to dryness.

Step 3: Macroporous Resin Enrichment
Load the n-Butanol residue onto a D101 macroporous resin column.

Wash 1: Distilled water (removes free sugars/salts).

Wash 2: 30% Ethanol (often elutes impurities).

Elution: 50-70% Ethanol. Collect this fraction. Lariciresinol glycosides typically elute in this

polarity window.

Step 4: Purification (Chromatography)
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Silica Gel: Subject the resin-enriched fraction to a silica gel column eluting with a gradient of

Chloroform:Methanol (10:1 to 1:1).

Prep-HPLC:

Column: C18 Reverse Phase (e.g., 250 x 20 mm, 5 µm).

Mobile Phase: Methanol : Water (Gradient 30% -> 60% MeOH over 40 min).

Detection: UV at 280 nm.

Target Peak: Collect the peak corresponding to the standard retention time (approx. MW

522).[8][9]

Analytical Characterization
For validation of the isolated compound, the following parameters are standard.

Parameter Specification

Appearance White to pale yellow amorphous powder

Solubility
Soluble in Methanol, Ethanol, DMSO; slightly

soluble in Water

UV Absorption (MeOH): 226 nm, 280 nm

Mass Spectrometry (ESI-MS)

Negative Mode:m/z 521 [M-H]

Positive Mode:m/z 545 [M+Na]

HPLC Retention
Elutes before Lariciresinol aglycone on C18

columns.

Pharmacological Context
The isolation of Lariciresinol 4'-O-glucoside is driven by its specific bioactivities that differ

from the aglycone:
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Antiviral Activity (Influenza A): It inhibits virus-induced NF-κB activation.[10] Unlike direct

neuraminidase inhibitors, it modulates the host cellular response to infection, reducing the

"cytokine storm" associated with severe flu and pneumonia.

Anti-HBV: Recent studies indicate it inhibits Hepatitis B virus DNA replication by regulating

viral transcription factors (HNF1α), offering a novel mechanism distinct from nucleoside

analogues.[11]

Bioavailability: The glucose moiety enhances solubility, potentially improving oral

bioavailability compared to the highly lipophilic lignan aglycones. Upon ingestion, it may be

hydrolyzed by gut microbiota to enterolactone, a mammalian lignan with estrogenic and

anticancer properties.

References
Antiviral Activity in Isatis: Yang, Z., et al. (2013). "Antiviral activity of Isatis indigotica root-

derived materials against influenza A virus in vitro and in vivo." Journal of

Ethnopharmacology, 174, 379–386. Link

Anti-HBV Mechanism: Li, J., et al. (2022).[11] "(-)-Lariciresinol Isolated from the Roots of

Isatis indigotica Fortune ex Lindl.[11][12] Inhibits Hepatitis B Virus by Regulating Viral

Transcription."[11][12] Molecules, 27(10), 3223.[12] Link

Biosynthesis & UGTs: Chen, R., et al. (2015). "Lariciresinol biosynthetic pathway and

involved genes in Isatis indigotica." ResearchGate / Brigham Young University. Link

Symplocos Source: Le, T. G., et al. (2024). "Hepatoprotective Lignan Glycosides from the

Leaves and Stems of Symplocos cochinchinensis." Chemistry & Biodiversity, 21(9).[9] Link

General Lignan Isolation: Michalak, B., et al. (2019). "Extraction Techniques and Analytical

Methods for Isolation and Characterization of Lignans." Molecules, 24(13), 2412. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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